N-(5-Cyano-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropanamide

• CAS RN: 89239-58-7
• Molecular Formula: C10H14N4O
• Molecular Weight: 206.24 g/mol
• IUPAC Name: N-(5-cyano-1,3-dimethylpyrazol-4-yl)-2-methylpropanamide
• InChI: InChI=1S/C10H14N4O/c1-6(2)10(15)12-9-7(3)13-14(4)8(9)5-11/h6H,1-4H3,(H,12,15)
• InChI Key: LTXZONOMJKYYLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1NC(=O)C(C)C)C#N)C

Description

N-(5-Cyano-1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropanamide is a useful research compound. Its molecular formula is C10H14N4O and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 24 g (0.176 mol) of 4-amino-5-cyano-1,3-dimethylpyrazole and 28 ml of triethylamine in 200 ml of chloroform is treated dropwise with 19.3 g (0.18 mol) of isobutyryl chloride and stirred overnight. The mixture is stirred with 100 ml of saturated sodium bicarbonate solution, the organic layer is separated and evaporated in vacuo. The residue is crystallized from ethyl acetate to give 30 g (83%) of N-(5-cyano-1,3-dimethylpyrazol-4-yl)isobutyramide. This amide (30 g, 0.0146, mol) is added in portions to a solution of 7.1 g (0.017 mol) sodium hydroxide in 250 ml of water containing 36 ml of 30% hydrogen peroxide at 80° C. After stirring at 80° C. overnight, the solution is cooled and acidified with glacial acetic acid to give 23 g (74%) of 1,3-dimethyl-5-isopropyl-1H-pyrazolo[4,3-d]pyrimidin-7-ol, mp 264°-266° C.